4,5-Diamino-2-fluorobenzonitrile
Cat. No. B042564
M. Wt: 151.14 g/mol
InChI Key: YSGFEOQZSGENDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[NH2:1][c:2]1[cH:3][c:4]([F:13])[c:5]([C:6]#[N:7])[cH:8][c:9]1[N+:10]([O-:11])=[O:12]>>[NH2:1][c:2]1[cH:3][c:4]([F:13])[c:5]([C:6]#[N:7])[cH:8][c:9]1[NH2:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cc([N+](=O)[O-])c(N)cc1F
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cc(N)c(N)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
